Cas no 1807012-59-4 (Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate)

• Product Name: Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate
• CAS No: 1807012-59-4
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 4962726
• Update Time: 2025-06-14

Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate

• Inchi： 1S/C10H10N2O3/c1-15-10(14)9-7(5-12)2-6(4-11)3-8(9)13/h2-3,13H,5,12H2,1H3
• InChI Key： ODWYGJNDFHDQHX-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(CN)=C1C(=O)OC

Computed Properties

• Exact Mass: 206.06914219 g/mol
• Monoisotopic Mass: 206.06914219 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.3
• Molecular Weight: 206.20

Additional information on Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate

Research Brief on Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate (CAS: 1807012-59-4): Recent Advances and Applications

Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate (CAS: 1807012-59-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate is its application in the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against serine proteases, which are implicated in various pathological conditions, including inflammation and cancer. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing that the cyano and hydroxy functional groups play a critical role in stabilizing enzyme-inhibitor interactions.

In addition to its inhibitory properties, Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate has been investigated for its potential as a building block in the synthesis of fluorescent probes. Researchers have leveraged its aromatic core and reactive functional groups to develop probes for detecting reactive oxygen species (ROS) in cellular environments. A recent publication in ACS Chemical Biology highlighted the compound's utility in real-time imaging of oxidative stress, offering new insights into cellular redox dynamics. The study reported high selectivity and sensitivity, making it a promising tool for biomedical research.

From a synthetic chemistry perspective, efforts have been made to optimize the production of Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate to improve yield and purity. A 2022 patent application disclosed a novel catalytic method for its synthesis, employing green chemistry principles to minimize environmental impact. This method not only enhances scalability but also reduces the use of hazardous reagents, aligning with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, Methyl 2-aminomethyl-4-cyano-6-hydroxybenzoate (CAS: 1807012-59-4) represents a versatile and valuable scaffold in chemical biology and drug discovery. Its applications span from enzyme inhibition to molecular imaging, underscoring its multidisciplinary relevance. Continued research and innovation will undoubtedly expand its utility and pave the way for novel therapeutic interventions.